Cas no 77745-27-8 (4-aminocyclopentene-1-carboxylic acid)

4-Aminocyclopentene-1-carboxylic acid is a cyclic amino acid derivative featuring a cyclopentene backbone with both amine and carboxylic acid functional groups. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis and pharmaceutical research. The compound's rigid cyclic framework and bifunctional nature allow for selective modifications, enabling applications in peptidomimetics, chiral auxiliaries, and bioactive molecule design. Its stereochemistry and functional group compatibility further enhance its utility in asymmetric synthesis and medicinal chemistry. The product is typically supplied with high purity, ensuring consistent performance in research and industrial applications. Proper handling and storage under inert conditions are recommended to maintain stability.
4-aminocyclopentene-1-carboxylic acid structure
77745-27-8 structure
Product Name:4-aminocyclopentene-1-carboxylic acid
CAS No:77745-27-8
MF:C6H9NO2
MW:127.141161680222
MDL:MFCD18806846
CID:853274
PubChem ID:11286468
Update Time:2025-08-05

4-aminocyclopentene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-Cyclopentene-1-carboxylic acid, 4-amino-, (±)-
    • 1-Cyclopentene-1-carboxylicacid,4-amino-(9CI)
    • 4-aminocyclopent-1-ene-1-carboxylic acid
    • 4-aminocyclopent-1-enecarboxylic acid
    • 1-Cyclopentene-1-carboxylicacid, 4-amino-, (4R)-
    • 1-Cyclopentene-1-carboxylicacid, 4-amino-, (4S)-
    • 1-Amino-3-cyclopentene-3-carboxylic acid
    • 4-aminocyclopentene-1-carboxylic acid
    • 4-Amino-cyclopent-1-enecarboxylic acid
    • AKOS006337197
    • 4-aminocyclopent-1-enecarboxylicacid
    • BDBM50492303
    • SCHEMBL874522
    • GLXC-03831
    • 4-ACPCA
    • F1967-2233
    • EN300-306829
    • CHEMBL2398121
    • 77745-27-8
    • MDL: MFCD18806846
    • Inchi: 1S/C6H9NO2/c7-5-2-1-4(3-5)6(8)9/h1,5H,2-3,7H2,(H,8,9)
    • InChI Key: CVVDYLXTNDBWJC-UHFFFAOYSA-N
    • SMILES: OC(C1=CCC(C1)N)=O

Computed Properties

  • Exact Mass: 127.063328530g/mol
  • Monoisotopic Mass: 127.063328530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.3
  • XLogP3: -2.5

4-aminocyclopentene-1-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A249456-100mg
4-aminocyclopent-1-ene-1-carboxylic acid
77745-27-8
100mg
$ 250.00 2022-05-31
TRC
A249456-500mg
4-aminocyclopent-1-ene-1-carboxylic acid
77745-27-8
500mg
$ 955.00 2022-05-31
TRC
A249456-1g
4-aminocyclopent-1-ene-1-carboxylic acid
77745-27-8
1g
$ 1455.00 2022-05-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBWP509-100MG
4-aminocyclopentene-1-carboxylic acid
77745-27-8 95%
100MG
¥ 1,122.00 2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBWP509-250MG
4-aminocyclopentene-1-carboxylic acid
77745-27-8 95%
250MG
¥ 1,795.00 2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBWP509-500MG
4-aminocyclopentene-1-carboxylic acid
77745-27-8 95%
500MG
¥ 2,996.00 2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBWP509-1G
4-aminocyclopentene-1-carboxylic acid
77745-27-8 95%
1g
¥ 4,488.00 2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBWP509-5G
4-aminocyclopentene-1-carboxylic acid
77745-27-8 95%
5g
¥ 13,464.00 2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBWP509-10G
4-aminocyclopentene-1-carboxylic acid
77745-27-8 95%
10g
¥ 22,440.00 2023-04-13
Enamine
EN300-306829-0.05g
4-aminocyclopent-1-ene-1-carboxylic acid
77745-27-8 95.0%
0.05g
$1129.0 2025-03-19
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